Cas no 1082584-72-2 (5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine)

• Product Name: 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine
• CAS No: 1082584-72-2
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• CID: 6277577
• PubChem ID: 28275563
• Update Time: 2025-05-22

5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine
• CS-0286254
• (5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl)methanamine
• [5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine
• AKOS010581466
• 1082584-72-2
• EN300-188481

• Inchi： 1S/C9H8FN3O/c10-7-4-2-1-3-6(7)9-12-8(5-11)13-14-9/h1-4H,5,11H2
• InChI Key： HKUICAVZWQJAEL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NC(CN)=NO1

Computed Properties

• Exact Mass: 193.06514005g/mol
• Monoisotopic Mass: 193.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine

Research Brief on 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS: 1082584-72-2): Recent Advances and Applications

The compound 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS: 1082584-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its 1,2,4-oxadiazole core and a fluorophenyl substituent, exhibits promising pharmacological properties, making it a subject of interest for drug discovery and development. Recent studies have explored its potential as a versatile scaffold for the design of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, inflammation, and infectious diseases.

One of the key findings in recent literature highlights the role of 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine as a modulator of neurotransmitter receptors. Specifically, its structural features enable interactions with GABA_A and NMDA receptors, suggesting potential applications in the treatment of anxiety, epilepsy, and neurodegenerative conditions. Researchers have employed computational docking studies and in vitro assays to elucidate its binding affinity and selectivity, providing a foundation for further optimization of its pharmacological profile.

In addition to its CNS-related applications, this compound has been investigated for its anti-inflammatory properties. A 2023 study demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The mechanism of action appears to involve the suppression of NF-κB signaling pathways, positioning it as a candidate for the development of new anti-inflammatory drugs. These findings are particularly relevant given the ongoing need for therapies with improved safety and efficacy profiles.

Another area of exploration involves the antimicrobial potential of 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine. Preliminary studies have shown activity against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. Researchers attribute this activity to the compound's ability to disrupt microbial cell wall synthesis and biofilm formation. These results open avenues for the development of new antimicrobial agents, especially in the face of rising antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the synthesis of 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, addressing challenges related to scalability and environmental impact. These developments are critical for facilitating its transition from laboratory research to preclinical and clinical studies.

In conclusion, 5-(2-fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS: 1082584-72-2) represents a multifaceted compound with significant potential in drug discovery. Its diverse pharmacological activities, coupled with recent synthetic advancements, underscore its value as a lead structure for future therapeutic development. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in addressing unmet medical needs.